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Compound of Interest

Compound Name: Hibifolin

Cat. No.: B1673243 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides a comprehensive overview of the recommended

procedures for the proper disposal of Hibifolin, a flavonol glycoside. The following information

is based on established safety protocols for similar chemical compounds and should be

supplemented by consulting the specific Safety Data Sheet (SDS) for Hibifolin if available.

Hibifolin: Chemical and Safety Profile
Hibifolin is a flavonol glycoside with the molecular formula C21H18O14.[1][2][3] Understanding

its chemical and physical properties is the first step toward safe handling and disposal.

Property Value Source

Molecular Weight 494.4 g/mol [1]

Appearance Not specified (likely solid)

Solubility Soluble in DMSO (55 mg/mL) [4]

CAS Number 55366-56-8

According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, Hibifolin presents the following hazards:

H315: Causes skin irritation.
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H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

These classifications necessitate careful handling in a laboratory setting, including the use of

appropriate personal protective equipment (PPE) such as gloves, safety glasses, and a lab

coat.

Step-by-Step Disposal Protocol
The recommended disposal procedure for Hibifolin is to treat it as hazardous chemical waste.

This ensures that it is managed in a way that minimizes risk to human health and the

environment. The P501 hazard statement specifically advises to "Dispose of contents/

container to an approved waste disposal plant".

Experimental Workflow for Hibifolin Disposal
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Start: Hibifolin Waste Generated

1. Don Appropriate PPE
(Gloves, Safety Glasses, Lab Coat)

2. Segregate Hibifolin Waste
(Solid vs. Liquid)

Solid Waste
(e.g., contaminated consumables)

Solid

Liquid Waste
(e.g., solutions containing Hibifolin)

Liquid

3a. Place in a Labeled, Sealed
Hazardous Waste Container (Solid)

3b. Place in a Labeled, Sealed
Hazardous Waste Container (Liquid)

4. Store in a Designated
Hazardous Waste Accumulation Area

5. Arrange for Pickup by
Certified Hazardous Waste Disposal Service

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Hibifolin waste.
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Detailed Steps:

Personal Protective Equipment (PPE): Before handling Hibifolin waste, ensure you are

wearing appropriate PPE, including chemical-resistant gloves, safety glasses with side

shields, and a lab coat.

Segregation: Do not mix Hibifolin waste with non-hazardous trash. Keep it separate from

other waste streams to ensure proper disposal.

Containment:

Solid Waste: For solid Hibifolin or materials contaminated with it (e.g., weighing paper,

gloves, pipette tips), place them in a clearly labeled, sealable hazardous waste container.

Liquid Waste: For solutions containing Hibifolin, use a dedicated, sealed, and labeled

hazardous waste container. Ensure the container is compatible with the solvent used.

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"

the name "Hibifolin," and the associated hazards (skin/eye irritant).

Storage: Store the sealed waste container in a designated satellite accumulation area for

hazardous waste, away from incompatible materials.

Disposal: Arrange for the collection of the hazardous waste by your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor.

Important Considerations:

Do Not Dispose Down the Drain: Due to its potential for environmental harm, Hibifolin
should not be disposed of down the sanitary sewer.

Consult Institutional Policies: Always adhere to your institution's specific guidelines for

hazardous waste disposal.

Emergency Procedures: In case of a spill, evacuate the area and consult your institution's

emergency procedures for chemical spills.
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By following these procedures, you can ensure the safe and responsible disposal of Hibifolin,

contributing to a secure laboratory environment and protecting our ecosystem.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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